Cas no 2172034-08-9 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid)

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 4,4-dimethylpentanamide moiety, enhancing stability during solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The ethyl substitution and dimethyl branching contribute to improved solubility in organic solvents while minimizing racemization risks. This compound is particularly useful for introducing hydrophobic, sterically constrained residues into peptide sequences, facilitating the study of conformational effects in bioactive peptides. Its robust design ensures compatibility with standard SPPS protocols while offering tailored structural features for advanced peptide engineering.
3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid structure
2172034-08-9 structure
Product Name:3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid
CAS No:2172034-08-9
MF:C27H34N2O5
MW:466.569267749786
CID:6128406
PubChem ID:165746064
Update Time:2025-06-07

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid
    • 2172034-08-9
    • 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]propanoic acid
    • EN300-1495583
    • Inchi: 1S/C27H34N2O5/c1-5-29(15-14-25(31)32)24(30)16-23(27(2,3)4)28-26(33)34-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22-23H,5,14-17H2,1-4H3,(H,28,33)(H,31,32)
    • InChI Key: NZFKZKKPWJVJHJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC(N(CC)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.9Ų

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid Pricemore >>

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Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid (CAS No. 2172034-08-9): An Overview

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid (CAS No. 2172034-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name, is a derivative of fluorene and features a combination of functional groups that make it highly versatile for various research and therapeutic purposes.

The chemical structure of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid is characterized by a fluorene moiety, an N-ethyl group, and a methoxycarbonyl-amino functionality. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for study in both academic and industrial settings.

Recent research has highlighted the potential of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid in the development of novel pharmaceuticals. One notable application is in the field of protein engineering, where the compound can be used as a building block for the synthesis of peptides and proteins with enhanced stability and functionality. The fluorene moiety, in particular, provides a rigid aromatic core that can improve the conformational stability of peptides, making them more resistant to proteolytic degradation.

In addition to its use in protein engineering, 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid has shown promise in the development of fluorescent probes for cellular imaging. The fluorene group is known for its strong fluorescence properties, which can be exploited to create highly sensitive and specific imaging agents. These probes can be used to visualize cellular processes in real-time, providing valuable insights into biological mechanisms at the molecular level.

The synthesis of 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid involves several steps that require precise control over reaction conditions. The key steps include the formation of the fluorene derivative, the introduction of the N-ethyl group, and the attachment of the methoxycarbonyl-amino functionality. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its widespread use in research laboratories.

In terms of biological activity, studies have shown that 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidopropanoic acid exhibits potent inhibitory effects on certain enzymes involved in disease pathways. For example, it has been found to inhibit proteases that play a role in cancer progression and neurodegenerative diseases. This makes it a potential lead compound for the development of new therapeutic agents targeting these conditions.

The pharmacokinetic properties of 3-N-ethyl-3-{((9H-fluoren-9yl)methoxycarbonyl)amino}-4,4-dimethylpentanamidopropanoic acid have also been investigated. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a drug candidate. However, further research is needed to fully understand its behavior in vivo and to optimize its pharmacological properties.

In conclusion, 3-N-ethyl-{((9H-fluoren - 9 - yl) methoxycarbonyl) amino} - 4 , 4 - dimethylpentanamidopropanoic acid (CAS No. 2172034 - 08 - 9) is a multifaceted compound with significant potential in various areas of chemistry and biology. Its unique structural features make it an attractive candidate for protein engineering, fluorescent probe development, and drug discovery. Ongoing research continues to uncover new applications and optimize its properties for practical use.

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